1-(1-Bromopropan-2-yl)-2-fluorobenzene

• Molecular Formula: C9H10BrF
• Molecular Weight: 217.08 g/mol
• IUPAC Name: 1-(1-bromopropan-2-yl)-2-fluorobenzene
• InChI: InChI=1S/C9H10BrF/c1-7(6-10)8-4-2-3-5-9(8)11/h2-5,7H,6H2,1H3
• InChI Key: RTZXCCCVBBVHOU-UHFFFAOYSA-N
• Canonical SMILES: CC(CBr)C1=CC=CC=C1F

Description

1-(1-Bromopropan-2-yl)-2-fluorobenzene is a halogenated aromatic compound featuring a fluorine atom at the ortho-position of the benzene ring and a bromine atom on the propan-2-yl side chain. The molecular formula is inferred as C₉H₁₀BrF (molecular weight ≈ 217.08 g/mol), with the bromine serving as a reactive leaving group and the fluorine influencing electronic properties of the aromatic ring.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(1-Bromopropan-2-yl)-2-fluorobenzene typically involves the bromination of 2-fluoropropylbenzene. One common method includes the reaction of 2-fluoropropylbenzene with bromine in the presence of a catalyst such as iron(III) bromide. The reaction is carried out under controlled conditions to ensure selective bromination at the desired position .

Industrial Production Methods: Industrial production of this compound may involve similar bromination reactions but on a larger scale. The process would be optimized for yield and purity, often using continuous flow reactors to maintain consistent reaction conditions and improve efficiency .

Chemical Reactions Analysis

Types of Reactions: 1-(1-Bromopropan-2-yl)-2-fluorobenzene can undergo various chemical reactions, including:

Nucleophilic Substitution: The bromine atom can be replaced by other nucleophiles such as hydroxide, amine, or alkoxide ions.

Oxidation: The compound can be oxidized to form corresponding alcohols or ketones.

Reduction: Reduction reactions can convert the bromine atom to a hydrogen atom, yielding 2-fluoropropylbenzene.

Common Reagents and Conditions:

Nucleophilic Substitution: Sodium hydroxide (NaOH) in aqueous or alcoholic solution.

Oxidation: Potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic medium.

Reduction: Lithium aluminum hydride (LiAlH4) or catalytic hydrogenation using palladium on carbon (Pd/C).

Major Products:

Nucleophilic Substitution: 2-Fluoropropyl alcohol, 2-fluoropropylamine.

Oxidation: 2-Fluoropropyl ketone.

Reduction: 2-Fluoropropylbenzene.

Scientific Research Applications

1-(1-Bromopropan-2-yl)-2-fluorobenzene has several applications in scientific research:

Organic Synthesis: It serves as an intermediate in the synthesis of more complex organic molecules.

Materials Science: The compound can be used in the development of new materials with specific properties, such as polymers and resins.

Pharmaceutical Research: It may be used in the synthesis of potential drug candidates, particularly those targeting specific molecular pathways.

Mechanism of Action

The mechanism of action of 1-(1-Bromopropan-2-yl)-2-fluorobenzene depends on the specific reactions it undergoes. In nucleophilic substitution reactions, the bromine atom acts as a leaving group, allowing nucleophiles to attack the carbon atom to which it is attached. This results in the formation of new carbon-nucleophile bonds. The molecular targets and pathways involved vary based on the specific application and reaction conditions .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Position and Structural Isomerism

1-(1-Bromopropan-2-yl)-4-(trifluoromethyl)benzene (CAS 1494712-94-5)

• Structure : A trifluoromethyl (-CF₃) group at the para-position of the benzene ring instead of fluorine.
• Impact : The electron-withdrawing -CF₃ group significantly reduces electron density on the aromatic ring, altering reactivity in electrophilic substitutions compared to the ortho-fluoro analog. Bromine’s position on the propan-2-yl chain remains identical .

(1-Bromo-2-fluoropropan-2-yl)benzene (CAS 59974-27-5)

• Structure : Bromine and fluorine are both on the propane chain (carbon 1 and 2, respectively), attached to benzene.
• Impact : The absence of fluorine on the benzene ring reduces steric hindrance near the aromatic system. This compound’s reactivity focuses on the propane chain rather than the ring .

1-[(E)-2-Bromoethenyl]-2-fluorobenzene

• Structure : A brominated ethenyl group (sp²-hybridized carbon) replaces the propan-2-yl chain.
• Impact : The double bond in the ethenyl group increases rigidity and alters conjugation with the benzene ring. Bromine’s position on an sp² carbon reduces its leaving-group ability compared to sp³ bromine in the target compound .

Functional Group Variations

1-(Azidomethyl)-2-fluorobenzene

• Structure : An azide (-N₃) group replaces the bromopropane chain.
• Impact : The azide group enables click chemistry applications, contrasting with the nucleophilic substitution pathways favored by bromine in the target compound. Fluorine’s ortho-position remains consistent .

4-Bromo-1-(bromomethyl)-2-fluorobenzene

• Structure: Two bromine atoms: one on the benzene ring (para) and another on a methyl side chain.

Physical and Chemical Properties

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Reactivity	Reference
1-(1-Bromopropan-2-yl)-2-fluorobenzene	C₉H₁₀BrF	217.08	Bromine (sp³) enables SN2 reactions; ortho-fluorine directs electrophilic substitutions.
1-(4-Bromobutoxy)-2-fluorobenzene	C₁₀H₁₂BrFO	247.10	Ether linkage increases hydrophobicity; bromine on butoxy chain less reactive.
1-(1-Bromopropan-2-yl)-4-(trifluoromethyl)benzene	C₁₀H₉BrF₃	287.08	-CF₃ group deactivates ring; bromine retains SN2 reactivity.

Reactivity and Stability

• Bromine as a Leaving Group : The target compound’s sp³ bromine is more reactive in nucleophilic substitutions than sp² bromine in ethenyl analogs or azide-functionalized derivatives .
• Fluorine Effects: The ortho-fluorine increases ring acidity and directs electrophilic attacks to specific positions, unlike para-CF₃ or non-fluorinated analogs .